Cas no 2227745-05-1 (methyl (3S)-3-hydroxy-3-(5-methylthiophen-2-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(5-methylthiophen-2-yl)propanoate
• CAS No: 2227745-05-1
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 6529248
• PubChem ID: 165709922
• Update Time: 2025-06-10

methyl (3S)-3-hydroxy-3-(5-methylthiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(5-methylthiophen-2-yl)propanoate
• EN300-1820542
• 2227745-05-1

• Inchi： 1S/C9H12O3S/c1-6-3-4-8(13-6)7(10)5-9(11)12-2/h3-4,7,10H,5H2,1-2H3/t7-/m0/s1
• InChI Key： BELXZWDJYFWTKI-ZETCQYMHSA-N
• SMILES： S1C(C)=CC=C1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl (3S)-3-hydroxy-3-(5-methylthiophen-2-yl)propanoate

Recent Advances in the Study of Methyl (3S)-3-Hydroxy-3-(5-Methylthiophen-2-yl)Propanoate (CAS: 2227745-05-1)

The compound methyl (3S)-3-hydroxy-3-(5-methylthiophen-2-yl)propanoate (CAS: 2227745-05-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral ester, characterized by its thiophene moiety and hydroxy group, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of methyl (3S)-3-hydroxy-3-(5-methylthiophen-2-yl)propanoate using asymmetric hydrogenation techniques. The researchers achieved a high enantiomeric excess (ee > 99%) and demonstrated the compound's role as a key intermediate in the synthesis of more complex bioactive molecules. This advancement addresses previous challenges in obtaining the pure (3S)-enantiomer, which is critical for its biological activity.

In another groundbreaking study, researchers investigated the anti-inflammatory properties of methyl (3S)-3-hydroxy-3-(5-methylthiophen-2-yl)propanoate in murine models. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated that the compound significantly reduced pro-inflammatory cytokine levels, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents with fewer side effects compared to traditional NSAIDs.

Furthermore, the compound's role in cancer therapy has been a focal point of recent research. A 2024 preclinical study highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed that the thiophene ring and hydroxy group are essential for its interaction with cellular targets, such as the PI3K/AKT/mTOR pathway. These insights open new avenues for structure-activity relationship (SAR) studies aimed at enhancing its anticancer potency.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of methyl (3S)-3-hydroxy-3-(5-methylthiophen-2-yl)propanoate. Recent efforts have focused on improving its bioavailability and metabolic stability through prodrug strategies and formulation technologies. For instance, a 2023 patent application disclosed a novel liposomal delivery system designed to enhance the compound's solubility and tissue distribution.

In conclusion, methyl (3S)-3-hydroxy-3-(5-methylthiophen-2-yl)propanoate (CAS: 2227745-05-1) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its full pharmacological profile and translate these findings into clinical applications. Future directions include exploring its synergistic effects with existing drugs and expanding its utility in other disease areas, such as neurodegenerative disorders.